Cas no 1361561-24-1 (3-Chloro-2-(perchlorophenyl)pyridine)

• Product Name: 3-Chloro-2-(perchlorophenyl)pyridine
• CAS No: 1361561-24-1
• MF: C₁₁H₃Cl₆N
• MW: 361.866216897964
• CID: 4969114
• Update Time: 2025-05-25

3-Chloro-2-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(perchlorophenyl)pyridine

• Inchi： 1S/C11H3Cl6N/c12-4-2-1-3-18-11(4)5-6(13)8(15)10(17)9(16)7(5)14/h1-3H
• InChI Key： RWRCSOCJEDXGAT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=CN=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 360.836715 g/mol
• Monoisotopic Mass: 358.839665 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 12.9
• Molecular Weight: 361.9

Additional information on 3-Chloro-2-(perchlorophenyl)pyridine

3-Chloro-2-(perchlorophenyl)pyridine: A Comprehensive Overview

3-Chloro-2-(perchlorophenyl)pyridine, also known by its CAS number 1361561-24-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chloro group at the 3-position and a perchlorophenyl group at the 2-position. The perchlorophenyl group, consisting of a phenyl ring fully substituted with chlorine atoms, imparts distinctive electronic and physical properties to the molecule.

The synthesis of 3-Chloro-2-(perchlorophenyl)pyridine involves a multi-step process that typically begins with the preparation of the perchlorophenyl precursor. This precursor is then subjected to nucleophilic aromatic substitution or other coupling reactions to introduce the pyridine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments are particularly relevant for industrial applications where large-scale production is required.

The physical properties of 3-Chloro-2-(perchlorophenyl)pyridine are heavily influenced by its electron-withdrawing groups. The perchlorophenyl group significantly increases the compound's stability and enhances its ability to participate in various chemical reactions. Additionally, the compound exhibits strong fluorescence under UV light, making it a promising candidate for applications in optoelectronic devices. Recent studies have explored its potential as a dopant in organic light-emitting diodes (OLEDs), where it has shown improved efficiency and longer operational lifetimes compared to traditional materials.

In terms of chemical reactivity, 3-Chloro-2-(perchlorophenyl)pyridine is highly susceptible to nucleophilic attack due to the electron-deficient nature of the pyridine ring. This property makes it an excellent substrate for various substitution reactions, including those involving amines, thiols, and other nucleophiles. Researchers have also investigated its use as an intermediate in the synthesis of more complex heterocyclic compounds, leveraging its reactivity to build larger molecular frameworks.

The application of 3-Chloro-2-(perchlorophenyl)pyridine extends beyond traditional chemical synthesis into areas such as drug discovery and materials science. In pharmacology, derivatives of this compound have been explored for their potential as kinase inhibitors, showing promising results in preliminary assays. Meanwhile, in materials science, its unique electronic properties make it a valuable component in the development of advanced polymers and composites.

Recent research has also focused on the environmental impact of 3-Chloro-2-(perchlorophenyl)pyridine. Studies indicate that while it is stable under normal conditions, it can degrade under specific environmental stressors such as UV radiation or microbial activity. Understanding these degradation pathways is crucial for assessing its long-term safety and sustainability in industrial applications.

In conclusion, 3-Chloro-2-(perchlorophenyl)pyridine stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, making it a focal point for scientists seeking novel solutions in chemistry and materials science.